Cas no 953721-41-0 (2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid)

2-(Cyclopentylsulfanyl)pyridine-3-carboxylic acid is a specialized organic compound featuring a pyridine core functionalized with a cyclopentylthio group at the 2-position and a carboxylic acid moiety at the 3-position. This structure imparts unique reactivity, making it a valuable intermediate in pharmaceutical and agrochemical synthesis. The cyclopentylthioether group enhances lipophilicity, potentially improving membrane permeability in bioactive molecules. The carboxylic acid functionality allows for further derivatization, enabling the formation of amides, esters, or other derivatives. Its well-defined structure and purity make it suitable for research applications in medicinal chemistry, particularly in the development of novel heterocyclic compounds. The compound is typically handled under standard laboratory conditions for sulfanyl and carboxylic acid-containing substances.
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid structure
953721-41-0 structure
Product name:2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
CAS No:953721-41-0
MF:C11H13NO2S
MW:223.29142165184
CID:4667103

2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
    • 3-Pyridinecarboxylic acid, 2-(cyclopentylthio)-
    • Inchi: 1S/C11H13NO2S/c13-11(14)9-6-3-7-12-10(9)15-8-4-1-2-5-8/h3,6-8H,1-2,4-5H2,(H,13,14)
    • InChI Key: BGJPFAXRLQDXEI-UHFFFAOYSA-N
    • SMILES: C1(SC2CCCC2)=NC=CC=C1C(O)=O

Experimental Properties

  • Density: 1.3±0.1 g/cm3
  • Melting Point: NA
  • Boiling Point: 396.0±27.0 °C at 760 mmHg
  • Flash Point: 193.3±23.7 °C
  • Vapor Pressure: 0.0±1.0 mmHg at 25°C

2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Security Information

2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid Pricemore >>

Enterprise No. Product name Cas No. Purity Specification Price update time Inquiry
NAN JING YAO SHI KE JI GU FEN Co., Ltd.
PBTEN3996-10G
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
10g
¥ 7,900.00 2023-04-12
Enamine
EN300-51508-0.1g
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
0.1g
$98.0 2023-02-10
Enamine
EN300-51508-0.25g
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
0.25g
$142.0 2023-02-10
TRC
C995248-25mg
2-(cyclopentylsulfanyl)pyridine-3-carboxylic Acid
953721-41-0
25mg
$ 50.00 2022-06-02
Enamine
EN300-51508-2.5g
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
2.5g
$726.0 2023-02-10
Enamine
EN300-51508-1.0g
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
1.0g
$371.0 2023-02-10
Aaron
AR019X21-50mg
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
50mg
$116.00 2025-02-08
Aaron
AR019X21-10g
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
10g
$2216.00 2024-07-18
1PlusChem
1P019WTP-50mg
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
50mg
$134.00 2025-03-04
Aaron
AR019X21-2.5g
2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid
953721-41-0 95%
2.5g
$1024.00 2025-02-08

Additional information on 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid

Introduction to 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid (CAS No. 953721-41-0)

2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid (CAS No. 953721-41-0) is a versatile organic compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound, characterized by its unique structural features, has shown promising potential in various applications, particularly in the development of novel therapeutic agents.

The chemical structure of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid consists of a pyridine ring substituted with a cyclopentylsulfanyl group and a carboxylic acid moiety. The presence of these functional groups imparts distinct chemical and biological properties to the molecule, making it an attractive candidate for further investigation.

Recent studies have highlighted the pharmacological activities of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid. One notable area of research is its potential as an anti-inflammatory agent. In vitro and in vivo experiments have demonstrated that this compound exhibits significant anti-inflammatory effects by modulating key signaling pathways involved in inflammation. For instance, it has been shown to inhibit the production of pro-inflammatory cytokines such as TNF-α and IL-6, thereby reducing inflammation and associated tissue damage.

Beyond its anti-inflammatory properties, 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid has also been explored for its potential as an antitumor agent. Preclinical studies have indicated that this compound can induce apoptosis in various cancer cell lines, including those resistant to conventional chemotherapy. The mechanism of action involves the activation of caspase-dependent pathways and the downregulation of anti-apoptotic proteins such as Bcl-2. These findings suggest that 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid could be a valuable lead compound for the development of new anticancer drugs.

In addition to its therapeutic applications, 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid has been studied for its role in modulating enzyme activity. Research has shown that this compound can act as an inhibitor of specific enzymes involved in metabolic pathways, making it a potential tool for understanding and treating metabolic disorders. For example, it has been found to inhibit the activity of certain kinases, which are crucial enzymes in signal transduction pathways.

The synthesis of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid is well-documented in the literature, with several efficient methods reported. One common approach involves the reaction of 3-bromopyridine with cyclopentanethiol followed by carboxylation. The synthetic route is scalable and can be adapted for large-scale production, making it suitable for industrial applications.

The physicochemical properties of 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid, such as solubility, stability, and melting point, have been extensively characterized. These properties are crucial for optimizing its formulation and delivery methods in pharmaceutical applications. For instance, its solubility in various solvents can be tailored to enhance bioavailability and efficacy when administered orally or parenterally.

In conclusion, 2-(cyclopentylsulfanyl)pyridine-3-carboxylic acid (CAS No. 953721-41-0) is a promising compound with a wide range of potential applications in medicinal chemistry and pharmaceutical research. Its unique chemical structure and diverse biological activities make it a valuable candidate for further development into novel therapeutic agents. Ongoing research continues to uncover new insights into its mechanisms of action and potential clinical uses, underscoring its significance in the field.

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